Cas no 1353994-95-2 (2-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]acetic acid)

• Product Name: 2-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]acetic acid
• CAS No: 1353994-95-2
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 2158282
• Update Time: 2025-06-26

2-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• ((S)-2-dimethylaminomethyl-pyrrolidin-1-yl)-acetic acid
• (S)-2-(2-((Dimethylamino)methyl)pyrrolidin-1-yl)acetic acid
• AM95253
• ((S)-2-Dimethylaminomethylpyrrolidin-1-yl)acetic acid
• 2-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]acetic acid

• Inchi： 1S/C9H18N2O2/c1-10(2)6-8-4-3-5-11(8)7-9(12)13/h8H,3-7H2,1-2H3,(H,12,13)/t8-/m0/s1
• InChI Key： PJJLZTXGKQRQQF-QMMMGPOBSA-N
• SMILES： OC(CN1CCC[C@H]1CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• Topological Polar Surface Area: 43.8

Additional information on 2-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]acetic acid

Introduction to 2-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]acetic Acid (CAS No. 1353994-95-2)

2-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]acetic acid (CAS No. 1353994-95-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and chemical synthesis. The molecule consists of a pyrrolidine ring substituted with a dimethylamino group and an acetic acid moiety, which contributes to its versatile chemical properties.

The pyrrolidine core of this compound is a five-membered nitrogen-containing ring, which is known for its stability and ability to participate in various chemical reactions. The dimethylamino group attached to the pyrrolidine ring introduces additional functionality, enhancing the compound's reactivity and making it suitable for use in peptide synthesis or as a building block in medicinal chemistry. The acetic acid moiety further adds to the compound's versatility, allowing for various functional group transformations.

Recent studies have highlighted the importance of chiral centers in organic compounds, particularly in drug design. The (S)-configuration at the second position of the pyrrolidine ring in this compound is crucial for its stereochemical properties. Stereoisomerism plays a pivotal role in determining the biological activity of molecules, and this compound serves as an excellent example of how subtle structural differences can significantly impact a molecule's behavior.

From a synthetic perspective, the preparation of CAS No. 1353994-95-2 involves a series of well-defined steps that ensure high yields and purity. The synthesis typically begins with the formation of the pyrrolidine ring, followed by the introduction of the dimethylamino group and finally the acetic acid moiety. Advanced techniques such as enantioselective synthesis are employed to ensure the correct stereochemistry at the chiral center, which is essential for maintaining the desired biological activity.

In terms of applications, this compound has shown promise in various areas. Its ability to act as a chiral auxiliary has made it valuable in asymmetric synthesis, where it facilitates the construction of complex molecular architectures with high enantiomeric excess. Additionally, its role as an intermediate in peptide synthesis has been explored, highlighting its potential in developing bioactive molecules with therapeutic relevance.

Recent research has also focused on evaluating the biological activity of this compound. Studies have demonstrated that it exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound for drug development. Furthermore, investigations into its pharmacokinetic properties have provided insights into its absorption, distribution, metabolism, and excretion profiles, which are critical factors in determining its suitability as a drug candidate.

The synthesis and characterization of CAS No. 1353994-95-2 have been extensively documented in scientific literature. Researchers have employed advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure and purity. These studies have not only validated the compound's identity but also provided valuable information about its stability under different conditions.

In conclusion, CAS No. 1353994-95-2, or 2-[(2S)-2-[(dimethylamino)methyl]pyrrolidin-1-yl]acetic acid, is a multifaceted compound with significant potential in organic synthesis and pharmacology. Its unique structure, chiral properties, and versatile functional groups make it an invaluable tool for researchers working on drug discovery and chemical innovation.